![molecular formula C9H8N2O B1591923 4-Methyl-1H-indazole-3-carbaldehyde CAS No. 885518-88-7](/img/structure/B1591923.png)
4-Methyl-1H-indazole-3-carbaldehyde
Overview
Description
“4-Methyl-1H-indazole-3-carbaldehyde” is a derivative of indazole . Indazole derivatives are gaining attention in medicinal chemistry as they are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles .
Synthesis Analysis
The synthesis of indazoles has been a subject of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives involves the nitrosation of indoles in a slightly acidic environment .
Molecular Structure Analysis
The molecular structure of “this compound” is similar to that of 1H-indazole-3-carboxaldehyde, with a methyl group attached to the indazole ring .
Chemical Reactions Analysis
Indazole derivatives, including “this compound”, are known to undergo various chemical reactions. For instance, they can participate in multicomponent reactions (MCRs) to form complex molecules .
Scientific Research Applications
Antimicrobial Agents
A study detailed the design, synthesis, and characterization of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents. These compounds, synthesized via a Vilsmeier–Haack reaction approach, exhibited a broad spectrum of antimicrobial activities and moderate to good antioxidant activities. The in vitro anti-bacterial, anti-fungal, and anti-oxidant activities were supported by in silico molecular docking studies, suggesting these compounds as good inhibitors of the E. coli MurB enzyme (Bhat et al., 2016).
Tuberculosis Inhibitory Activity
Research on N-substituted-phenyl-1,2,3-triazole derivatives showcased their synthesis and in vitro anti-Mycobacterium tuberculosis profile. These compounds demonstrated inhibitory activity against the Mycobacterium tuberculosis H37Rv strain. Notably, certain derivatives exhibited significant activity, highlighting their potential as lead molecules for further exploration in the treatment of tuberculosis (Costa et al., 2006).
Synthesis and Characterization
A novel approach for the synthesis of 1H-indazole-3-carbaldehyde was reported, which involves the ring opening of indole in acid condition followed by diazotization and cyclization. This method offers advantages such as low cost, simple operation, short reaction time, and suitability for industrial production (Ping, 2012).
Molecular and Electronic Analysis
A study conducted molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones. The research involved comparing experimental and theoretical values to evaluate the electronic properties of the synthesized compounds, which were analyzed using DFT calculations. This comprehensive analysis provides insights into the potential applications of these compounds in various fields (Beytur & Avinca, 2021).
Supramolecular Interactions
Click chemistry, particularly the copper-(I)-catalyzed formation of 1,2,3-triazoles, has been highlighted for its significant impact on drug discovery. The triazole products are appreciated not just as passive linkers but also for their ability to readily associate with biological targets, suggesting extensive applications in bioconjugation and pharmaceutical research (Kolb & Sharpless, 2003).
Mechanism of Action
Target of Action
Indazole-containing compounds have been known to target a variety of enzymes and receptors, playing a significant role in various biological processes .
Mode of Action
It’s known that indazole derivatives can inhibit, regulate, and modulate the activity of their targets, leading to changes in cellular functions .
Biochemical Pathways
Indazole derivatives have been associated with a wide range of biochemical pathways, influencing various downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Indazole derivatives have been known to exhibit a variety of biological activities, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of indazole derivatives .
Safety and Hazards
The safety data sheet for a similar compound, 1H-indazole-3-carboxaldehyde, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye irritation. It is recommended to wear personal protective equipment and ensure adequate ventilation when handling this compound .
Future Directions
Indazole derivatives are drawing more attention in medicinal chemistry, particularly for the design of kinase inhibitors . Therefore, the future research directions for “4-Methyl-1H-indazole-3-carbaldehyde” could involve exploring its potential applications in medicinal chemistry and pharmaceuticals .
Biochemical Analysis
Biochemical Properties
4-Methyl-1H-indazole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures
Cellular Effects
Indazole derivatives, including this compound, have shown various biologically vital properties . They have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body
Molecular Mechanism
Indazole derivatives are known to exhibit their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4-methyl-2H-indazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6-3-2-4-7-9(6)8(5-12)11-10-7/h2-5H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNSFCZVZLYMYEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NNC(=C12)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610282 | |
Record name | 4-Methyl-2H-indazole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885518-88-7 | |
Record name | 4-Methyl-2H-indazole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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